Cas no 71312-54-4 (2,3-Diazabicyclo[2.2.1]hept-2-ene, 1,4-dimethyl-)

• Product Name: 2,3-Diazabicyclo[2.2.1]hept-2-ene, 1,4-dimethyl-
• CAS No: 71312-54-4
• MF: C₇H₁₂N₂
• MW: 124.183581352234
• CID: 545723
• PubChem ID: 556835
• Update Time: 2025-04-19

2,3-Diazabicyclo[2.2.1]hept-2-ene, 1,4-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 2,3-Diazabicyclo[2.2.1]hept-2-ene, 1,4-dimethyl-
• 1,4-dimethyl-2,3-diazabicyclo[2.2.1]hept-2-ene
• 1,4-Dimethyl-2,3-diazabicyclo[2.2.1]hept-2-ene #
• DTXSID30339532
• ORMQPBKHZKMZAA-UHFFFAOYSA-N
• 71312-54-4

• Inchi： 1S/C7H12N2/c1-6-3-4-7(2,5-6)9-8-6/h3-5H2,1-2H3
• InChI Key： ORMQPBKHZKMZAA-UHFFFAOYSA-N
• SMILES： N1C2(C)CCC(C)(C2)N=1

Computed Properties

• Exact Mass: 124.10016
• Monoisotopic Mass: 124.100048391g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 24.7Ų

Experimental Properties

• PSA: 24.72

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Azo compounds